N'-(3,7-dimethyl-2,6-octadienylidene)-2-nitrobenzohydrazide

• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• IUPAC Name: N-[(E)-[(2E)-3,7-dimethylocta-2,6-dienylidene]amino]-2-nitrobenzamide
• InChI: InChI=1S/C17H21N3O3/c1-13(2)7-6-8-14(3)11-12-18-19-17(21)15-9-4-5-10-16(15)20(22)23/h4-5,7,9-12H,6,8H2,1-3H3,(H,19,21)/b14-11+,18-12+
• InChI Key: DCVHIRLMZUUDEG-JOEZZVDMSA-N
• Isomeric SMILES: CC(=CCC/C(=C/C=N/NC(=O)C1=CC=CC=C1[N+](=O)[O-])/C)C
• SMILES: CC(=CCCC(=CC=NNC(=O)C1=CC=CC=C1[N+](=O)[O-])C)C

Description

N-(3,7-dimethylocta-2,6-dienylideneamino)-2-nitrobenzamide is a monoterpenoid.

Scientific Research Applications

Inhibition of DNA Binding

• The compound N'-[2-(7,8-Dimethyl-2,4-dioxo-3,4-dihydrobenzo[g]pteridin- 10(2H)-yl)ethylidene]-4-nitrobenzohydrazide, a variant of the requested chemical, was found to inhibit the DNA binding of nuclear factor-κB. This was characterized by various spectroscopic methods (Morikawa et al., 2014).

Crystal Structure Analysis

• N’-Cyano-N,N’-dimethyl-4-nitrobenzohydrazide, a related compound, was synthesized and its structure established using single crystal X-ray diffraction. This provided insight into the geometry of the hydrazide moiety (Löser, Pitzschler, & Köckerling, 2017).

Xanthine Oxidase Inhibitory Activity

• A series of hydrazones, including (E)-N'-(4-hydroxy-3-methoxybenzylidene)-4-nitrobenzohydrazide, were synthesized and showed xanthine oxidase inhibitory activities. Docking simulations were used to investigate their probable binding modes (Han, Guo, & Xue, 2022).

Antibacterial and Antioxidant Properties

• A study on the structural, spectral, bioactivity, antioxidant, and molecular docking analyses of a new synthesized thiosemicarbazide derivative revealed its potential radical scavenging activity and interaction with SARS-CoV-2 main protease (Guder et al., 2022).

Biochemical Properties of Vanadium Complexes

• Vanadium complexes with aroylhydrazone ligands, including N′-(2-hydroxynaphthyl)ethylidene]-4-nitrobenzohydrazide, were synthesized and their antibacterial activities studied, providing insights into potential biochemical applications (Liu, Sun, & Ma, 2015).

Synthesis and Cytotoxicity

• The synthesis of 2-(5-methyl-2-nitrophenyl)-5-(substituted)-1,3,4-oxadiazoles and thiadiazoles, including derivatives of 2(5-methyl-2-nitrobenzohydrazide), showed significant cytotoxic properties when compared to standard podophyllotoxin, suggesting potential in medical research (Mutchu et al., 2018).

Nonlinear Optical Properties

• Research on the nonlinear optical properties of hydrazones, such as 2-(4-methylphenoxy)-N’-[(1E)-(4-nitrophenyl)methylene]acetohydrazide, indicates their potential application in optical device technologies like optical limiters and switches (Naseema et al., 2010).